N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide

• CAS No.: 59074-27-0
• Molecular Formula: C22H17Cl2N3O
• Molecular Weight: 410.3 g/mol
• IUPAC Name: N,5-bis(4-chlorophenyl)-4-phenyl-3,4-dihydropyrazole-2-carboxamide
• InChI: InChI=1S/C22H17Cl2N3O/c23-17-8-6-16(7-9-17)21-20(15-4-2-1-3-5-15)14-27(26-21)22(28)25-19-12-10-18(24)11-13-19/h1-13,20H,14H2,(H,25,28)
• InChI Key: PJOQTCYFCXSJOD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=NN1C(=O)NC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)C4=CC=CC=C4

Description

N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C22H17Cl2N3O and its molecular weight is 410.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 ml round bottomed flask was suspended 55 g of 3-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole in 250 ml of diethyl ether. The suspension was warmed to reflux and 33 g of 4-chlorophenyl isocyanate was added at a rate to maintain reflux. After cooling and standing overnight the precipitated product was filtered yielding 78 g of white solid. mp 173°-175° C.